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Compound of Interest

Compound Name: DX600 Tfa

Cat. No.: B10825495

Technical Support Center: DX600 Tfa

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing DX600 Tfa, alongside detailed
troubleshooting guides and frequently asked questions for its use in experiments.

Frequently Asked Questions (FAQSs)
Q1: What is DX600 Tfa?

Al: DX600 Tfa is a selective peptide inhibitor of Angiotensin-Converting Enzyme 2 (ACE2).[1]
[2][3][4] It is supplied as a trifluoroacetate (Tfa) salt. DX600 exhibits a high binding affinity for
ACE2 and does not show cross-reactivity with Angiotensin-Converting Enzyme (ACE).[1][2][3]

Q2: What is the mechanism of action for DX6007?

A2: DX600 functions as a specific inhibitor of ACE2.[1][2] It binds to ACE2 with a high affinity,
thereby blocking its enzymatic activity.[1][5] This inhibition can impact biological processes
regulated by ACE2.

Q3: What are the primary research applications of DX600 Tfa?
A3: DX600 Tfa is primarily used in research to:

 Investigate the physiological and pathological roles of ACE2.
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e Serve as a tool in the development of diagnostics and therapeutics targeting ACE2.
e Act as a control compound in ACE2 inhibitor screening assays.[6]

» Be utilized in in-vivo studies, such as small animal imaging, to assess ACE2 distribution and
levels.[7][8][9]

Handling and Storage

Proper handling and storage of DX600 Tfa are critical to maintain its stability and activity.

Storage Recommendations @00

Condition Temperature Duration Notes

Keep away from
Powder -20°C Up to 3 years ]
moisture.[4]

Recommended for

-80°C Long-term storage ) N
optimal stability.
Aliquot to avoid
In Solvent -80°C Up to 1 year[4] repeated freeze-thaw
cycles.
For short-term
-20°C Up to 1 month[2]

storage.

Shipping: DX600 Tfa is typically shipped on blue ice to maintain its integrity during transit.

Reconstitution and Handling

o Reconstitution: DX600 Tfa is soluble in water and DMSO.[2][4] For a 10 mM stock solution in
DMSO, sonication is recommended to aid dissolution.[4] To prepare a stock solution in water,
it may be necessary to warm the solution to 37°C and use an ultrasonic bath to ensure
complete dissolution.[2]

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the reconstituted stock solution into single-use volumes before
storage.[2]
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
gloves, and safety glasses, when handling DX600 Tfa.

Experimental Protocols & Troubleshooting

This section provides guidance on common experimental applications of DX600 Tfa and
troubleshooting tips for potential issues.

In Vitro ACE2 Inhibition Assay

This assay measures the ability of DX600 to inhibit the enzymatic activity of ACE2.

Experimental Workflow:
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Preparation

Reaction Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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